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Compound of Interest

Compound Name: 4-Methoxy-2(5H)-furanone

Cat. No.: B1582017 Get Quote

For researchers and drug development professionals, meticulous adherence to safety

protocols extends beyond the bench; it is a foundational element of scientific integrity that

encompasses the entire lifecycle of a chemical, including its proper disposal. This guide

provides an in-depth, procedural framework for the safe and compliant disposal of 4-Methoxy-
2(5H)-furanone (CAS No. 69556-70-3), ensuring the protection of laboratory personnel and the

environment. Our approach is grounded in the principles of the Resource Conservation and

Recovery Act (RCRA) and a comprehensive understanding of the chemical's known properties.

Understanding the Compound: Hazard Profile of 4-
Methoxy-2(5H)-furanone
Before establishing a disposal protocol, a thorough understanding of the compound's hazard

profile is essential. This initial assessment, known as a hazardous waste determination, is a

cornerstone of RCRA compliance.[1][2]
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Property Value Source

CAS Number 69556-70-3 Sigma-Aldrich[2]

Molecular Formula C₅H₆O₃ Sigma-Aldrich[2]

Molecular Weight 114.10 g/mol Sigma-Aldrich[2]

Appearance Crystalline mass, Light yellow Thermo Fisher Scientific[3]

Melting Point 62-64 °C Sigma-Aldrich[2]

Boiling Point 105 °C at 0.5 mmHg Sigma-Aldrich[2]

Storage Class 11 - Combustible Solids Sigma-Aldrich[2]

Hazard Evaluation:

The primary source for a formal hazard classification is the Safety Data Sheet (SDS). For 4-
Methoxy-2(5H)-furanone, the available data points to the following considerations for waste

disposal:

Ignitability: The Sigma-Aldrich SDS classifies this compound as a "Combustible Solid".[2]

Under RCRA, a non-liquid waste is considered ignitable (D001 hazardous waste code) if it

can cause fire through friction, moisture absorption, or spontaneous chemical changes and

burns vigorously.[4] While "combustible" does not automatically equate to a D001

classification, it necessitates handling the waste with precautions for flammability.

Toxicity: There is a scarcity of comprehensive toxicological data for 4-Methoxy-2(5H)-
furanone in publicly accessible literature. However, a study comparing it to its isomer, 3-

Methoxy-2(5H)-furanone, found that 4-Methoxy-2(5H)-furanone was not toxic to goats at a

dose of 60 mg/kg live weight, whereas the 3-methoxy isomer exhibited nephrotoxicity.[5][6]

While this suggests a lower toxicity profile, it is not definitive for a RCRA toxicity

characteristic determination, which relies on the Toxicity Characteristic Leaching Procedure

(TCLP).[7]

Reactivity and Corrosivity: There is no available information to suggest that 4-Methoxy-
2(5H)-furanone meets the RCRA criteria for reactivity (e.g., explosive, water-reactive) or

corrosivity (acidic or alkaline).[7][8]
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The Causality of a Conservative Approach: In the absence of complete data to definitively

classify 4-Methoxy-2(5H)-furanone as non-hazardous, a conservative approach is mandated.

It is Purdue University's policy that all staff assume that all chemical wastes are hazardous and

must be managed by the Radiological and Environmental Management Department.[4] This

principle should be adopted by all laboratories. Therefore, waste containing 4-Methoxy-2(5H)-
furanone should be managed as hazardous waste.

Operational Disposal Protocol: A Step-by-Step
Guide
This protocol is designed to ensure compliance with EPA and RCRA regulations for hazardous

waste management from the point of generation to final disposal.[1]

Step 1: Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure appropriate PPE is worn.

Eye Protection: Eyeshields or safety goggles.[2]

Hand Protection: Compatible gloves.

Respiratory Protection: A NIOSH-approved respirator (e.g., N95) may be necessary if

handling fine powders or creating aerosols.[2]

Protective Clothing: A standard laboratory coat.

Step 2: Waste Segregation
Proper segregation is critical to prevent dangerous chemical reactions.

Solid Waste: Collect un- or lightly-contaminated materials such as weighing paper, gloves,

and empty stock containers in a designated solid waste container.

Liquid Waste: If 4-Methoxy-2(5H)-furanone is in a solution, collect it in a designated liquid

waste container. Do not mix with incompatible waste streams. For instance, avoid mixing

with strong oxidizing agents.
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Sharps Waste: Any contaminated sharps (needles, razor blades, etc.) must be disposed of in

a designated sharps container.

Step 3: Containerization
All hazardous waste must be collected in appropriate containers.

Compatibility: Containers must be compatible with the waste. For 4-Methoxy-2(5H)-
furanone, a high-density polyethylene (HDPE) or glass container is suitable.

Condition: Containers must be in good condition, with no leaks or cracks.

Closure: Containers must be kept closed at all times except when adding waste. This is a

common EPA violation.[4]

Step 4: Labeling
Accurate and complete labeling is a strict regulatory requirement.

The container must be clearly marked with the words "Hazardous Waste".[9]

The full chemical name, "4-Methoxy-2(5H)-furanone," must be listed.

Indicate the approximate concentration or percentage of the chemical in the waste.

Note any other constituents in the waste mixture.

Clearly identify the associated hazards (e.g., "Combustible").

Step 5: Accumulation in a Satellite Accumulation Area
(SAA)
Laboratories are considered Satellite Accumulation Areas where hazardous waste can be

collected at or near the point of generation.[3]

Location: The SAA must be under the control of the operator of the process generating the

waste.
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Volume Limits: No more than 55 gallons of hazardous waste may be accumulated in an

SAA.

Removal: Once the 55-gallon limit is reached, the waste must be moved to the central

accumulation area within three days.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the disposal of 4-Methoxy-
2(5H)-furanone waste, emphasizing a safety-first, compliance-oriented approach.
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Disposal Decision Workflow for 4-Methoxy-2(5H)-furanone
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Hazards (Combustible)

Accumulate in SAA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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